4-[[2-Carbamothioyl-5-(4-nitrophenyl)-3-oxo-1H-pyrazol-4-yl]diazenyl]benzoic acid
4-[[2-Carbamothioyl-5-(4-nitrophenyl)-3-oxo-1H-pyrazol-4-yl]diazenyl]benzoic acid
Brand Name:
Vulcanchem
CAS No.:
314291-34-4
VCID:
VC0465005
InChI:
InChI=1S/C17H12N6O5S/c18-17(29)22-15(24)14(20-19-11-5-1-10(2-6-11)16(25)26)13(21-22)9-3-7-12(8-4-9)23(27)28/h1-8,21H,(H2,18,29)(H,25,26)
SMILES:
C1=CC(=CC=C1C2=C(C(=O)N(N2)C(=S)N)N=NC3=CC=C(C=C3)C(=O)O)[N+](=O)[O-]
Molecular Formula:
C17H12N6O5S
Molecular Weight:
412.4g/mol
4-[[2-Carbamothioyl-5-(4-nitrophenyl)-3-oxo-1H-pyrazol-4-yl]diazenyl]benzoic acid
CAS No.: 314291-34-4
Main Products
VCID: VC0465005
Molecular Formula: C17H12N6O5S
Molecular Weight: 412.4g/mol
![4-[[2-Carbamothioyl-5-(4-nitrophenyl)-3-oxo-1H-pyrazol-4-yl]diazenyl]benzoic acid - 314291-34-4](/images/no_structure.jpg)
| CAS No. | 314291-34-4 |
|---|---|
| Product Name | 4-[[2-Carbamothioyl-5-(4-nitrophenyl)-3-oxo-1H-pyrazol-4-yl]diazenyl]benzoic acid |
| Molecular Formula | C17H12N6O5S |
| Molecular Weight | 412.4g/mol |
| IUPAC Name | 4-[[2-carbamothioyl-5-(4-nitrophenyl)-3-oxo-1H-pyrazol-4-yl]diazenyl]benzoic acid |
| Standard InChI | InChI=1S/C17H12N6O5S/c18-17(29)22-15(24)14(20-19-11-5-1-10(2-6-11)16(25)26)13(21-22)9-3-7-12(8-4-9)23(27)28/h1-8,21H,(H2,18,29)(H,25,26) |
| Standard InChIKey | QCJDKJNRBAKNFG-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC=C1C2=C(C(=O)N(N2)C(=S)N)N=NC3=CC=C(C=C3)C(=O)O)[N+](=O)[O-] |
| Canonical SMILES | C1=CC(=CC=C1C2=C(C(=O)N(N2)C(=S)N)N=NC3=CC=C(C=C3)C(=O)O)[N+](=O)[O-] |
| PubChem Compound | 1788530 |
| Last Modified | Nov 11 2021 |
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